Cas no 2229017-52-9 (2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine)
2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine
- EN300-1970099
- 2229017-52-9
- 2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine
-
- Inchi: 1S/C9H14F2N4/c1-9(12,8(10)11)7-5-15(14-13-7)4-6-2-3-6/h5-6,8H,2-4,12H2,1H3
- InChI Key: HJSFGGFVGCXBFJ-UHFFFAOYSA-N
- SMILES: FC(C(C)(C1=CN(CC2CC2)N=N1)N)F
Computed Properties
- Exact Mass: 216.11865279g/mol
- Monoisotopic Mass: 216.11865279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.7Ų
2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970099-0.05g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 0.05g |
$1836.0 | 2023-09-16 | ||
| Enamine | EN300-1970099-0.1g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 0.1g |
$1923.0 | 2023-09-16 | ||
| Enamine | EN300-1970099-0.25g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 0.25g |
$2011.0 | 2023-09-16 | ||
| Enamine | EN300-1970099-0.5g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 0.5g |
$2098.0 | 2023-09-16 | ||
| Enamine | EN300-1970099-1.0g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 1g |
$2186.0 | 2023-06-01 | ||
| Enamine | EN300-1970099-2.5g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 2.5g |
$4286.0 | 2023-09-16 | ||
| Enamine | EN300-1970099-5.0g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 5g |
$6339.0 | 2023-06-01 | ||
| Enamine | EN300-1970099-10.0g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 10g |
$9400.0 | 2023-06-01 | ||
| Enamine | EN300-1970099-1g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 1g |
$2186.0 | 2023-09-16 | ||
| Enamine | EN300-1970099-5g |
2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,1-difluoropropan-2-amine |
2229017-52-9 | 5g |
$6339.0 | 2023-09-16 |
2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine
Research Brief on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine (CAS: 2229017-52-9)
Recent advancements in the field of chemical biology and medicinal chemistry have brought significant attention to the compound 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine (CAS: 2229017-52-9). This molecule, characterized by its unique structural features including a cyclopropylmethyl group and a difluorinated amine, has shown promising potential in various therapeutic applications. The following brief synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine involves a multi-step process that leverages modern synthetic methodologies, including click chemistry for the formation of the triazole ring. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug development. The compound's structural complexity and the presence of fluorine atoms contribute to its enhanced metabolic stability and bioavailability, making it a candidate for further pharmacological evaluation.
Mechanistic studies have revealed that this compound exhibits selective binding to specific biological targets, including enzymes and receptors involved in neurological and inflammatory pathways. In vitro and in vivo experiments have demonstrated its efficacy in modulating these pathways, suggesting potential applications in treating neurodegenerative diseases and chronic inflammatory conditions. For instance, preliminary data indicate that the compound can cross the blood-brain barrier, a desirable property for central nervous system (CNS) targeted therapies.
Current research is also exploring the compound's pharmacokinetic and toxicological profiles. Early-stage clinical trials are underway to assess its safety and tolerability in human subjects. These studies are crucial for determining the compound's viability as a therapeutic agent. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved potency and reduced off-target effects.
In conclusion, 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine represents a promising scaffold in medicinal chemistry. Its unique chemical properties and biological activity underscore its potential as a lead compound for the development of novel therapeutics. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and address any challenges related to its development and application.
2229017-52-9 (2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,1-difluoropropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)